Cas no 1049729-96-5 (3-bromo-n-cyclopropyl-2-fluorobenzamide)

• Product Name: 3-bromo-n-cyclopropyl-2-fluorobenzamide
• CAS No: 1049729-96-5
• MF: C₁₀H₉BrFNO
• MW: 258.086965322495
• CID: 1150106
• PubChem ID: 52180826
• Update Time: 2025-04-20

3-bromo-n-cyclopropyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-n-cyclopropyl-2-fluorobenzamide
• DTXSID00680260
• 1049729-96-5
• A1-22014

• Inchi： 1S/C10H9BrFNO/c11-8-3-1-2-7(9(8)12)10(14)13-6-4-5-6/h1-3,6H,4-5H2,(H,13,14)
• InChI Key： XAOVBPGILYACPO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(NC1CC1)=O

Computed Properties

• Exact Mass: 256.98515g/mol
• Monoisotopic Mass: 256.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų